1,1-Diphenyl-2-picrylhydrazyl
1,1-Diphenyl-2-picrylhydrazyl
2,2-Diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical and colorimetric probe for the detection of free radical scavengers. Upon reaction with antioxidants, DPPH turns from deep violet to yellow, which can be quantified by colorimetric detection at 515 nm as a measure of antioxidant capacity. DPPH has commonly been used to measure the antioxidant potential of plant extracts, foodstuffs, and pure compounds.
DPPH, known formally as 2,2-diphenyl-1-picrylhydrazyl, is a cell-permeable, stable free radical that is commonly used to evaluate the ability of compounds to act as free radical scavengers or hydrogen donors and to measure the antioxidant activity of tissue extracts. The reaction of DPPH with an antioxidant or reducing compound produces the corresponding hydrazine DPPH2, which can be followed by color change from purple (absorbance at 515-528 nm) to yellow. The details and limitations of analysis have been recently reviewed.
DPPH, known formally as 2,2-diphenyl-1-picrylhydrazyl, is a cell-permeable, stable free radical that is commonly used to evaluate the ability of compounds to act as free radical scavengers or hydrogen donors and to measure the antioxidant activity of tissue extracts. The reaction of DPPH with an antioxidant or reducing compound produces the corresponding hydrazine DPPH2, which can be followed by color change from purple (absorbance at 515-528 nm) to yellow. The details and limitations of analysis have been recently reviewed.
Brand Name:
Vulcanchem
CAS No.:
1898-66-4
VCID:
VC20810557
InChI:
InChI=1S/C18H12N5O6/c24-21(25)15-11-16(22(26)27)18(17(12-15)23(28)29)19-20(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
SMILES:
C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C18H12N5O6
Molecular Weight:
394.3 g/mol
1,1-Diphenyl-2-picrylhydrazyl
CAS No.: 1898-66-4
Cat. No.: VC20810557
Molecular Formula: C18H12N5O6
Molecular Weight: 394.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,2-Diphenyl-1-picrylhydrazyl (DPPH) is a stable free radical and colorimetric probe for the detection of free radical scavengers. Upon reaction with antioxidants, DPPH turns from deep violet to yellow, which can be quantified by colorimetric detection at 515 nm as a measure of antioxidant capacity. DPPH has commonly been used to measure the antioxidant potential of plant extracts, foodstuffs, and pure compounds. DPPH, known formally as 2,2-diphenyl-1-picrylhydrazyl, is a cell-permeable, stable free radical that is commonly used to evaluate the ability of compounds to act as free radical scavengers or hydrogen donors and to measure the antioxidant activity of tissue extracts. The reaction of DPPH with an antioxidant or reducing compound produces the corresponding hydrazine DPPH2, which can be followed by color change from purple (absorbance at 515-528 nm) to yellow. The details and limitations of analysis have been recently reviewed. |
|---|---|
| CAS No. | 1898-66-4 |
| Molecular Formula | C18H12N5O6 |
| Molecular Weight | 394.3 g/mol |
| Standard InChI | InChI=1S/C18H12N5O6/c24-21(25)15-11-16(22(26)27)18(17(12-15)23(28)29)19-20(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H |
| Standard InChI Key | HHEAADYXPMHMCT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Appearance | Assay:≥95%A crystalline solid |
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